Cas no 2168375-62-8 (2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene
• CAS No: 2168375-62-8
• MF: C₈H₃BrF₆
• MW: 293.003842592239
• CID: 5990256
• PubChem ID: 137941833
• Update Time: 2025-06-08

2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene
• EN300-6508321
• 2168375-62-8
• 3-Bromo-2-(difluoromethyl)-1-fluoro-4-(trifluoromethyl)benzene
• 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene

• Inchi： 1S/C8H3BrF6/c9-6-3(8(13,14)15)1-2-4(10)5(6)7(11)12/h1-2,7H
• InChI Key： GOZPFHRCLOFVQT-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 291.93223g/mol
• Monoisotopic Mass: 291.93223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene

Introduction to 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene (CAS No. 2168375-62-8)

2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene, identified by its CAS number 2168375-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of multiple fluorine and bromine substituents on a benzene ring. The strategic placement of these halogen atoms imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene is highly versatile, offering multiple sites for functionalization. This feature is particularly advantageous in drug discovery pipelines, where precise control over molecular architecture is crucial for optimizing pharmacokinetic and pharmacodynamic profiles. The compound's high degree of fluorination enhances its lipophilicity and metabolic stability, which are critical factors in the development of orally bioavailable drugs.

In recent years, there has been a surge in research focused on harnessing the potential of halogenated aromatic compounds in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms, in particular, has been linked to improved binding affinity and reduced susceptibility to metabolic degradation. For instance, studies have demonstrated that fluorinated aromatic rings can enhance the interactions between drug molecules and biological targets, leading to more potent and selective therapeutic agents.

The difluoromethyl group at the 3-position and the trifluoromethyl group at the 1-position in 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene contribute significantly to its reactivity and utility. These substituents not only influence the electronic properties of the molecule but also serve as handles for further chemical modifications. For example, the bromine atom at the 2-position can be readily displaced by nucleophiles, allowing for the introduction of diverse functional groups such as amines or thiols. This flexibility makes the compound a valuable building block for constructing complex molecular frameworks.

One notable application of 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene is in the synthesis of kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing small-molecule inhibitors that target specific kinases, researchers aim to disrupt aberrant signaling networks and induce apoptosis or inhibit proliferation. The structural features of 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene make it an ideal candidate for developing such inhibitors due to its ability to engage multiple binding pockets on kinase proteins.

Recent advancements in computational chemistry have further facilitated the exploration of 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene's potential applications. Molecular modeling studies have revealed that this compound can interact with biological targets through a combination of hydrophobic interactions, π-stacking, and halogen bonding. These insights have guided the optimization of lead compounds into viable drug candidates. Additionally, high-throughput screening (HTS) techniques have been employed to rapidly identify derivatives of 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene that exhibit enhanced biological activity.

The agrochemical sector has also benefited from the use of halogenated aromatic compounds like 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene. Fluorinated intermediates are frequently employed in the synthesis of pesticides and herbicides due to their improved stability and efficacy against pests. The presence of multiple halogen atoms enhances the lipophilicity of these agrochemicals, ensuring better absorption and translocation within plants or soil systems. This has led to the development of more effective crop protection agents that meet increasing global food demand while minimizing environmental impact.

In conclusion, 2-Bromo-3-(difluoromethyl)-4-fluoro-1-(trifluoromethyl)benzene (CAS No. 2168375-62-8) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to uncover new therapeutic targets and agricultural challenges, compounds like this will undoubtedly play a pivotal role in addressing these complex issues through innovative chemical solutions.